BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
a 1% Aqueous Solution of Methyl Violet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl violet dye

Cat. No.: B12376661

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Methyl violet is a family of triarylmethane dyes widely utilized in biological and chemical
research. The term encompasses several variants, primarily Methyl Violet 2B, 6B, and 10B
(also known as Crystal Violet), which differ in the number of methyl groups attached to the
amine functional groups.[1][2] This structural variation influences the resulting color, with a
higher degree of methylation producing a deeper blue-violet hue.[2]

These dyes are soluble in water and ethanol, a property crucial for their use in preparing
staining solutions.[1][2][3][4][5] In laboratory settings, methyl violet is a key component of the
Gram stain for the primary classification of bacteria.[1][6] It is also employed as a general
biological stain to visualize cell nuclei and as a pH indicator, changing from yellow to blue-violet
as the pH increases from 0 to 1.6.[1][2] Due to its ability to bind DNA, it also finds application in
cell viability assays.[2]

Safety Precautions: Methyl violet is a hazardous substance. It is harmful if swallowed, can
cause serious eye damage, and is suspected of causing cancer.[7] It is also very toxic to
aquatic life.[7] Therefore, appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety goggles, must be worn at all times. All procedures should be
performed in a well-ventilated area or under a chemical fume hood.
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Chemical and Physical Properties

The quantitative data for common forms of methyl violet are summarized below. Researchers
should select the appropriate form based on their specific application requirements.

Methyl Violet 10B

Property Methyl Violet 2B Methyl Violet 6B .
(Crystal Violet)
Basic Violet 1, C.1. Pentamethylparosanili  Basic Violet 3,
Synonyms ) ) ) )
42535[3][4][8] nium chloride[9] Gentian Violet[10]
8004-87-3 (as
CAS Number 8004-87-3[1][5][11] _ 548-62-9[1][10]
mixture)[1]
Molecular Formula C24H2sNsCI[11] C24H28CIN3[1][9] C25H30CIN3[1][10]
Molecular Weight 393.96 g/mol [11] 393.95 g/mol [12] 407.98 g/mol [10]
Green to dark-green ) Dark green crystalline
Appearance Violet powder
powder[1][3][7]1[8] powder[7]
Aqueous Solubility Soluble[1][13] 2.93%[2] Soluble[14]

Experimental Protocol: Preparation of 1% (w/v)
Aqueous Methyl Violet Solution

3.1 Objective

To prepare a 100 mL of a 1% weight/volume (w/v) agueous solution of methyl violet for use as
a biological stain.

3.2 Materials and Equipment
o Methyl Violet powder (select appropriate variant, e.g., Methyl Violet 2B)
 Distilled or deionized water

e 100 mL volumetric flask
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e Analytical balance

e Weighing paper or boat

e Spatula

o Magnetic stirrer and stir bar

¢ \Wash bhottle with distilled/deionized water

e Amber glass storage bottle

3.3 Personal Protective Equipment (PPE)

o Safety goggles

« Nitrile gloves

o Laboratory coat

3.4 Procedure

o Calculation: To prepare a 1% (w/v) solution, 1 gram of solute is required for every 100 mL of
solvent. For 100 mL of solution, calculate the required mass of methyl violet powder:

o Mass (g) =19g/100mL*100mL=1.0g

» Weighing: Place a weighing boat on the analytical balance and tare to zero. Carefully weigh
out 1.0 g of methyl violet powder using a clean spatula.

¢ Dissolution:

o Add approximately 70-80 mL of distilled water to the 100 mL volumetric flask.

o Carefully transfer the weighed methyl violet powder into the flask.

o Add a magnetic stir bar to the flask.
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o Place the flask on a magnetic stirrer and stir at a moderate speed until the powder is
completely dissolved. The solution will be a deep violet color.

e Volume Adjustment:
o Once the solute is fully dissolved, remove the flask from the stirrer.

o Carefully add distilled water dropwise using a wash bottle until the bottom of the meniscus
reaches the 100 mL calibration mark on the neck of the volumetric flask.

o Cap the flask and invert it several times (10-15 times) to ensure the solution is
homogeneous.

o Storage:
o Transfer the prepared 1% methyl violet solution into a clearly labeled amber glass bottle.

o The label should include the name of the solution ("1% Aqueous Methyl Violet"), the date
of preparation, and the preparer's initials.

o Store the solution at room temperature, protected from light.

Experimental Workflow Diagram
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Caption: Workflow for preparing 1% aqueous methyl violet solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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